7-Benzoyl-3-methyl-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one

• CAS No.: 61085-32-3
• Molecular Formula: C17H15NO2S
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 7-benzoyl-3-methyl-3-methylsulfanyl-1H-indol-2-one
• InChI: InChI=1S/C17H15NO2S/c1-17(21-2)13-10-6-9-12(14(13)18-16(17)20)15(19)11-7-4-3-5-8-11/h3-10H,1-2H3,(H,18,20)
• InChI Key: IVJWUKJUOPAVFI-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CC=CC(=C2NC1=O)C(=O)C3=CC=CC=C3)SC

Description

7-Benzoyl-3-methyl-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C17H15NO2S and its molecular weight is 297.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 3.94 g. (0.02 mole) of 2-aminobenzophenone in methylene chloride at -65° C. was treated with 2.16 g. (0.02 mole) of t-butylhypochlorite. After 15 min. 2.96 g. ethyl α-(methylthio)propionate was added dropwise and stirring continued for 1 hr. At the end of this time 2.02 g. of triethylamine (0.02 mole) was added dropwise and the reaction solution was allowed to warm to room temperature. This was followed by treatment with 1N hydrochloric acid and stirred for 15 min. The methylene chloride solution was then separated and stripped under vacuum. The yellow oil residue was triturated with isopropyl ether and 3 g. of a yellow solid was filtered off (51%). Recrystallization from absolute ethanol gave a cream color solid, m.p. 135°-137° C.